Cas no 771570-74-2 (1,2,4-Triazine, 5-[(1E)-2-(4-chlorophenyl)ethenyl]-6-methyl-, 4-oxide)

• Product name: 1,2,4-Triazine, 5-[(1E)-2-(4-chlorophenyl)ethenyl]-6-methyl-, 4-oxide
• CAS No: 771570-74-2
• MF: C₁₂H₁₀ClN₃O
• MW: 247.680301189423
• CID: 1783585

1,2,4-Triazine, 5-[(1E)-2-(4-chlorophenyl)ethenyl]-6-methyl-, 4-oxide Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazine, 5-[(1E)-2-(4-chlorophenyl)ethenyl]-6-methyl-, 4-oxide

• Inchi： 1S/C12H10ClN3O/c1-9-12(16(17)8-14-15-9)7-4-10-2-5-11(13)6-3-10/h2-8H,1H3/b7-4+
• InChI Key： PCSYOKLYRGWCPF-QPJJXVBHSA-N
• SMILES： N1=C(C)C(/C=C/C2=CC=C(Cl)C=C2)=[N+]([O-])C=N1

Computed Properties

• Exact Mass: 247.0514

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Melting Point: 159.5-160.0 °C(Solv: ligroine (8032-32-4); ethyl acetate (141-78-6))
• Boiling Point: 447.0±55.0 °C(Predicted)
• PSA: 52.72
• pka: 0.77±0.10(Predicted)